Cas no 59194-20-6 (1-(4-Methyl-2-nitrophenyl)-1H-pyrrole)
59194-20-6 structure
Product Name:1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
CAS No:59194-20-6
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD04109604
CID:949811
PubChem ID:2803810
Update Time:2025-09-27
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methyl-2-nitrophenyl)-1H-pyrrole
- 1-(4-methyl-2-nitrophenyl)pyrrole
- MFCD04109604
- DTXSID40384412
- J-503357
- AKOS000285837
- CCG-243559
- BBL022289
- CS-0331679
- SB62713
- G66753
- 7Z-0812
- 59194-20-6
- A869250
- STK895516
- DFPKHCCZVFEALB-UHFFFAOYSA-N
- SCHEMBL9044798
-
- MDL： MFCD04109604
- Inchi： 1S/C11H10N2O2/c1-9-4-5-10(11(8-9)13(14)15)12-6-2-3-7-12/h2-8H,1H3
- InChI Key： DFPKHCCZVFEALB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C)C=CC=1N1C=CC=C1)=O
Computed Properties
- Exact Mass: 202.07400
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- Melting Point: 55-58°
- PSA: 50.75000
- LogP: 3.21710
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM275339-1g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM275339-5g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM275339-5g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 95% | 5g |
$284 | 2021-08-18 | |
| TRC | B498963-250mg |
1-(4-methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B498963-500mg |
1-(4-methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B498963-2.5g |
1-(4-methyl-2-nitrophenyl)-1H-pyrrole |
59194-20-6 | 2.5g |
$ 210.00 | 2022-06-07 | ||
| abcr | AB256749-1 g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole, 95%; . |
59194-20-6 | 95% | 1g |
€187.10 | 2023-06-22 | |
| abcr | AB256749-5 g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole, 95%; . |
59194-20-6 | 95% | 5g |
€478.80 | 2023-06-22 | |
| abcr | AB256749-10 g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole, 95%; . |
59194-20-6 | 95% | 10g |
€769.30 | 2023-06-22 | |
| abcr | AB256749-25 g |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole, 95%; . |
59194-20-6 | 95% | 25g |
€1638.60 | 2023-06-22 |
1-(4-Methyl-2-nitrophenyl)-1H-pyrrole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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